Cas no 2138161-36-9 (4-(4-chloro-1H-pyrazol-1-yl)-1,3-thiazole-2-carboxylic acid)

• Product Name: 4-(4-chloro-1H-pyrazol-1-yl)-1,3-thiazole-2-carboxylic acid
• CAS No: 2138161-36-9
• MF: C₇H₄ClN₃O₂S
• MW: 229.643558502197
• CID: 6429134
• PubChem ID: 165472019
• Update Time: 2025-06-11

4-(4-chloro-1H-pyrazol-1-yl)-1,3-thiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-chloro-1H-pyrazol-1-yl)-1,3-thiazole-2-carboxylic acid
• 2138161-36-9
• EN300-1116392

• Inchi： 1S/C7H4ClN3O2S/c8-4-1-9-11(2-4)5-3-14-6(10-5)7(12)13/h1-3H,(H,12,13)
• InChI Key： YUGOWWQHDSGRKP-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)C1=CSC(C(=O)O)=N1

Computed Properties

• Exact Mass: 228.9712752g/mol
• Monoisotopic Mass: 228.9712752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 96.2Ų

Additional information on 4-(4-chloro-1H-pyrazol-1-yl)-1,3-thiazole-2-carboxylic acid

Research Update on 4-(4-chloro-1H-pyrazol-1-yl)-1,3-thiazole-2-carboxylic acid (CAS: 2138161-36-9)

4-(4-chloro-1H-pyrazol-1-yl)-1,3-thiazole-2-carboxylic acid (CAS: 2138161-36-9) is a novel heterocyclic compound that has recently garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrazole-thiazole hybrid structure, has shown promising potential as a key intermediate or active pharmaceutical ingredient (API) in the development of targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and potential applications in treating various diseases, including cancer, infectious diseases, and inflammatory disorders.

The synthesis of 4-(4-chloro-1H-pyrazol-1-yl)-1,3-thiazole-2-carboxylic acid involves a multi-step process that typically includes the condensation of 4-chloro-1H-pyrazole with thiazole derivatives, followed by carboxylation. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further pharmacological evaluation. Researchers have also explored its derivatization to enhance its bioavailability and therapeutic efficacy.

Pharmacological studies have revealed that 4-(4-chloro-1H-pyrazol-1-yl)-1,3-thiazole-2-carboxylic acid exhibits notable inhibitory activity against specific enzymes and receptors implicated in disease pathways. For instance, preliminary in vitro assays have demonstrated its potential as a kinase inhibitor, particularly targeting kinases involved in cancer cell proliferation and survival. Additionally, its anti-inflammatory properties have been investigated, with results suggesting its ability to modulate key inflammatory mediators.

In the context of drug development, this compound has been evaluated as a scaffold for designing novel small-molecule therapeutics. Its structural features, including the chloro-pyrazole and carboxylic acid moieties, provide opportunities for further chemical modifications to optimize its pharmacokinetic and pharmacodynamic profiles. Recent patent filings and preclinical studies highlight its potential as a lead compound in the development of next-generation therapeutics.

Despite these promising findings, challenges remain in translating the preclinical success of 4-(4-chloro-1H-pyrazol-1-yl)-1,3-thiazole-2-carboxylic acid into clinical applications. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structure-activity relationship (SAR) studies and formulation optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate its development and bring it closer to clinical trials.

In conclusion, 4-(4-chloro-1H-pyrazol-1-yl)-1,3-thiazole-2-carboxylic acid (CAS: 2138161-36-9) represents a promising candidate in the field of medicinal chemistry, with potential applications in oncology, immunology, and infectious diseases. Continued research into its mechanism of action, synthetic optimization, and therapeutic potential will be critical to unlocking its full clinical value. This compound exemplifies the ongoing innovation in heterocyclic chemistry and its pivotal role in advancing drug discovery.